Cas no 2060026-16-4 (5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole)

• Product Name: 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole
• CAS No: 2060026-16-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD30499158
• CID: 5193123
• PubChem ID: 137703294
• Update Time: 2025-10-29

5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyclohex-2-en-1-yl-3-ethyl-1,2-oxazole
• 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole

• MDL： MFCD30499158
• Inchi： 1S/C11H15NO/c1-2-10-8-11(13-12-10)9-6-4-3-5-7-9/h4,6,8-9H,2-3,5,7H2,1H3
• InChI Key： CAYMMYHFLKGPCL-UHFFFAOYSA-N
• SMILES： O1C(C2CCCC=C2)=CC(CC)=N1

Additional information on 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole

Introduction to 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole (CAS No. 2060026-16-4)

5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic compound, identified by the CAS number 2060026-16-4, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole incorporates a cyclohexene moiety linked to an oxazole ring, which is further substituted with an ethyl group at the 3-position. Such a configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The oxazole ring, a five-membered aromatic heterocycle containing one oxygen atom, is well-documented for its role in various bioactive molecules. Its presence in 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole suggests potential interactions with biological targets, making it a promising scaffold for drug discovery. The cyclohexene substituent adds another layer of complexity, influencing the compound's electronic properties and steric environment. This dual functionality makes 5-(cyclohex-2-en-1-yl)-3-ethyl-1,2-oxazole an intriguing subject for studying structure-property relationships in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The oxazole scaffold, in particular, has been extensively studied for its role in antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of cyclohexene into the oxazole framework in 5-(cyclohex-2-enyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone (a related compound) has shown promising results in inhibiting certain enzymatic pathways associated with diseases such as cancer and inflammation. This precedent suggests that 5-(cyclohexenyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone may exhibit similar bioactivity.

The synthesis of 5-(cyclohexenyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone involves multi-step organic reactions that highlight the versatility of heterocyclic chemistry. The process typically begins with the formation of the oxazole ring through cyclization reactions, followed by functionalization at various positions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex molecular architectures efficiently. These synthetic strategies are crucial for producing derivatives of 5-(cyclohexenyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone that can be optimized for specific biological activities.

One of the key challenges in pharmaceutical development is identifying compounds that exhibit high selectivity for target enzymes or receptors while minimizing off-target effects. The structural features of 5-(cyclohexenyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone suggest that it may interact with biological targets through multiple mechanisms. For instance, the presence of both hydrophobic and polar regions in its structure could allow it to bind to hydrophobic pockets on protein surfaces while maintaining interactions through hydrogen bonding or other polar interactions. This dual mode of interaction could enhance its binding affinity and selectivity.

The pharmacokinetic properties of 5-(cyclohexenyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone are also critical factors to consider during drug development. Studies have shown that the metabolic stability and solubility of heterocyclic compounds can significantly influence their bioavailability and efficacy. Computational modeling techniques have been employed to predict these properties before experimental validation is necessary. By leveraging virtual screening and molecular dynamics simulations, researchers can identify optimal analogs of 5-(cyclohexenyl)-3-methylthio]-4H-thiazolo[5,4-d]pyrimidinone that exhibit improved pharmacokinetic profiles.

In conclusion,CAS No 2060026 16 4, refers to a specific chemical entity that has garnered interest due to its structural complexity and potential therapeutic applications. The compound's unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into the bioactivity and pharmacology of heterocyclic compounds like CAS No 2060026 16 4, it is likely that this area will remain a fertile ground for innovation in pharmaceutical chemistry.